molecular formula C5H13BO2 B032675 Pentyldihydroxyborane CAS No. 4737-50-2

Pentyldihydroxyborane

Cat. No. B032675
CAS RN: 4737-50-2
M. Wt: 115.97 g/mol
InChI Key: ABWPXVJNCQKYDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09315495B2

Procedure details

The compound was synthesized as in Example 3.1 using 4-bromobenzaldehyde (250 mg, 1.35 mmol) in place of 5-bromo-2-formylfuran and pentylboronic acid (259 mg, 2.23 mmol) in place of hexylboronic acid to give 4-pentylbenzaldehyde (161 mg, 68%). Used without further characterization.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
259 mg
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.[CH2:10](B(O)O)[CH2:11][CH2:12][CH2:13][CH3:14]>>[CH2:10]([C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1)[CH2:11][CH2:12][CH2:13][CH3:14]

Inputs

Step One
Name
Quantity
250 mg
Type
reactant
Smiles
BrC1=CC=C(C=O)C=C1
Name
Quantity
259 mg
Type
reactant
Smiles
C(CCCC)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
C(CCCC)C1=CC=C(C=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 161 mg
YIELD: PERCENTYIELD 68%
YIELD: CALCULATEDPERCENTYIELD 67.7%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.